Cas no 2228136-71-6 (2,2-difluoro-1-6-(trifluoromethyl)pyridin-3-ylethan-1-ol)

• Product Name: 2,2-difluoro-1-6-(trifluoromethyl)pyridin-3-ylethan-1-ol
• CAS No: 2228136-71-6
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• CID: 5810625
• PubChem ID: 165782629
• Update Time: 2025-05-26

2,2-difluoro-1-6-(trifluoromethyl)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-6-(trifluoromethyl)pyridin-3-ylethan-1-ol
• EN300-1958784
• 2,2-difluoro-1-[6-(trifluoromethyl)pyridin-3-yl]ethan-1-ol
• 2228136-71-6

• Inchi： 1S/C8H6F5NO/c9-7(10)6(15)4-1-2-5(14-3-4)8(11,12)13/h1-3,6-7,15H
• InChI Key： OMCAZSQBFVALQA-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NC(C(F)(F)F)=CC=1)O)F

Computed Properties

• Exact Mass: 227.03695463g/mol
• Monoisotopic Mass: 227.03695463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 2,2-difluoro-1-6-(trifluoromethyl)pyridin-3-ylethan-1-ol

Compound CAS No: 2228136-71-6 - 2,2-Difluoro-1-(6-(Trifluoromethyl)Pyridin-3-Yl)Ethan-1-Ol

Compound CAS No: 2228136-71-6, commonly referred to as 2,2-difluoro-1-(6-(trifluoromethyl)pyridin-3-yl)ethan-1-ol, is a highly specialized organic compound with significant applications in the field of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced drug delivery systems and electronic materials.

The molecular structure of 2,2-difluoro-ethan-ol derivative is characterized by a fluorinated ethanolic group attached to a pyridine ring substituted with a trifluoromethyl group at the 6-position. This configuration imparts the compound with high stability and reactivity, making it suitable for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antiviral agents.

The latest research findings indicate that this compound exhibits exceptional solubility properties in polar solvents, which is advantageous for its use in drug formulation processes. Additionally, its fluorinated groups contribute to enhanced bioavailability and reduced toxicity profiles, making it a promising candidate for targeted drug delivery systems.

In terms of synthesis, the compound is typically derived from a multi-step process involving nucleophilic substitutions and fluorination reactions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, ensuring its scalability for industrial applications.

The application of 2,2-difluoro-ethan-ol derivatives extends beyond pharmaceuticals into the realm of materials science. Its ability to form stable complexes with metal ions has led to its exploration in the development of advanced catalysts and sensors. For instance, researchers have demonstrated its potential as a ligand in metalloenzymes, enhancing catalytic efficiency in organic transformations.

In conclusion, CAS No: 2228136-71-6, or 2,2-difluoro-ethan-ol, stands out as a versatile compound with vast potential across multiple disciplines. Its unique chemical properties and recent research breakthroughs underscore its importance in modern scientific advancements.